Cas no 1708428-25-4 (1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid
• CAS No: 1708428-25-4
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5181538
• Update Time: 2025-06-08

1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid

• Inchi： 1S/C16H21N3O2/c20-16(21)12-2-1-7-19(9-12)14-8-13(10-3-4-10)17-15(18-14)11-5-6-11/h8,10-12H,1-7,9H2,(H,20,21)
• InChI Key： ZMSCRUSXCHQACA-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3CC3)N=C(C3CC3)N=2)CCCC(C(O)=O)C1

Additional information on 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid

Research Brief on 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid (CAS: 1708428-25-4)

1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid (CAS: 1708428-25-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological effects.

Recent research has focused on the synthesis and optimization of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications of the cyclopropyl groups and the carboxylic acid moiety significantly improved the compound's binding affinity to specific kinase targets. The study utilized molecular docking simulations and X-ray crystallography to elucidate the compound's interaction with the ATP-binding site of kinases, providing a foundation for further drug development.

In addition to its kinase inhibitory properties, 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid has been investigated for its potential in treating inflammatory diseases. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that the compound effectively suppresses the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway. The study, which employed in vitro and in vivo models, reported a significant reduction in inflammation markers without observable toxicity at therapeutic doses.

Another area of interest is the compound's application in oncology. Preliminary data from a collaborative study between academic and industry researchers suggest that 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR pathways. The compound's mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, as evidenced by flow cytometry and Western blot analyses. These findings highlight its potential as a lead compound for developing targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and requires further optimization to improve its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Additionally, the compound's safety profile in long-term studies remains to be fully characterized.

In conclusion, 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-3-carboxylic acid (CAS: 1708428-25-4) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research aims to refine its chemical properties and expand its applications across multiple disease areas. The compound's unique structural features and promising biological activities make it a compelling candidate for future drug discovery efforts in the chemical biology and pharmaceutical industries.